Cas no 1823887-71-3 (2(1H)-Pyrimidinone, 5-iodo-1-methyl-)

• Product Name: 2(1H)-Pyrimidinone, 5-iodo-1-methyl-
• CAS No: 1823887-71-3
• MF: C₅H₅IN₂O
• MW: 236.010473012924
• CID: 5220944
• Update Time: 2025-06-11

2(1H)-Pyrimidinone, 5-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 5-iodo-1-methyl-

• Inchi： 1S/C5H5IN2O/c1-8-3-4(6)2-7-5(8)9/h2-3H,1H3
• InChI Key： BNVKCMHZNPGOST-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(I)C=N1

Additional information on 2(1H)-Pyrimidinone, 5-iodo-1-methyl-

Comprehensive Overview of 2(1H)-Pyrimidinone, 5-iodo-1-methyl- (CAS No. 1823887-71-3): Properties, Applications, and Research Insights

The compound 2(1H)-Pyrimidinone, 5-iodo-1-methyl- (CAS No. 1823887-71-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrimidinone core and iodo-substitution, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by a 1-methyl group and 5-iodo modification, enables diverse reactivity, making it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for halogenated pyrimidines like 5-iodo-1-methyl-2(1H)-pyrimidinone has surged due to their role in medicinal chemistry. The iodine atom enhances electrophilic properties, facilitating cross-coupling reactions such as Suzuki-Miyaura or Sonogashira reactions, which are pivotal in creating complex architectures for small-molecule therapeutics. This aligns with the growing trend of precision medicine, where tailored compounds are engineered to improve drug efficacy and reduce off-target effects. Notably, its CAS No. 1823887-71-3 is frequently searched in academic databases, reflecting its relevance in high-throughput screening libraries.

Beyond pharmaceuticals, 2(1H)-Pyrimidinone, 5-iodo-1-methyl- finds applications in material science. Its ability to act as a ligand precursor for metal-organic frameworks (MOFs) has been investigated for catalysis and sensor development. This dual utility resonates with the industry's focus on sustainable chemistry, as researchers seek multifunctional compounds to minimize waste. The compound's thermal stability and solubility profile further enhance its adaptability in various solvents, a feature often highlighted in process optimization studies.

From an SEO perspective, queries related to "synthesis of 5-iodo-1-methylpyrimidinone" or "CAS 1823887-71-3 suppliers" rank prominently, indicating commercial and academic interest. Environmental concerns have also driven searches for "green synthesis methods for halogenated pyrimidines," underscoring the need for eco-friendly production techniques. Analytical data, including NMR spectra and HPLC purity, are frequently requested, emphasizing the compound's role in quality control protocols.

In conclusion, 2(1H)-Pyrimidinone, 5-iodo-1-methyl- represents a critical building block in modern chemistry. Its intersection with drug development, catalysis, and sustainable practices positions it as a compound of enduring relevance. As AI-driven molecular design accelerates, the demand for such high-purity intermediates will likely grow, reinforcing its stature in both industrial and research settings.